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Compound of Interest

Compound Name: Mefruside

Cat. No.: B1676158 Get Quote

An In-depth Technical Guide on the Chemical and Physical Properties of Mefruside

This technical guide provides a comprehensive overview of the chemical, physical, and

pharmacological properties of Mefruside. It is intended for researchers, scientists, and drug

development professionals engaged in the study and application of this diuretic agent. The

document summarizes key quantitative data, outlines experimental methodologies, and

visualizes core mechanisms and workflows.

Core Chemical and Physical Properties
Mefruside is a diuretic medication belonging to the thiazide-like class of drugs, specifically a

benzene disulfonamide derivative.[1] It is primarily used in the management of hypertension

and edema associated with conditions like heart failure and certain kidney disorders.[2][3] The

compound is a racemic mixture, with the l-form reported to be more active as a diuretic than the

d-form.[4]

The fundamental physicochemical properties of Mefruside are summarized in the table below

for easy reference and comparison.

Table 1: Physicochemical Properties of Mefruside
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Property Value Source(s)

IUPAC Name

4-chloro-1-N-methyl-1-N-[(2-

methyloxolan-2-

yl)methyl]benzene-1,3-

disulfonamide

[5][6]

CAS Number 7195-27-9 [5][7]

Molecular Formula C₁₃H₁₉ClN₂O₅S₂ [5][6][7]

Molecular Weight 382.9 g/mol [1][5]

Melting Point
149-150°C (dl-Form); 146°C

(d- and l-Forms)
[4]

pKa 9.5 [1]

Pharmacology and Mechanism of Action
Mefruside's therapeutic effects stem from its action on the kidneys.[2] It functions as a

thiazide-like diuretic by inhibiting the sodium-chloride (Na-Cl) symporter, also known as the Na-

Cl cotransporter (NCC), located in the distal convoluted tubule of the nephron.[2][3] This

inhibition prevents the reabsorption of sodium and chloride ions from the tubular fluid back into

the bloodstream.[2]

The increased concentration of these ions in the urine leads to an osmotic increase in water

excretion, a process known as diuresis.[2] This reduction in extracellular fluid and plasma

volume contributes to a decrease in blood pressure.[2][8] Additionally, Mefruside may exert a

direct vasodilatory effect on vascular smooth muscle, further contributing to its antihypertensive

properties.[2] Some studies also note that Mefruside inhibits carbonic anhydrases.[5]
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Caption: Mechanism of action for Mefruside as a diuretic and antihypertensive agent.
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Pharmacokinetics
The pharmacokinetic profile of Mefruside dictates its absorption, distribution, metabolism, and

excretion. It is administered orally and has a relatively long plasma half-life, making it suitable

for once-daily dosing in many cases.[3]

Table 2: Pharmacokinetic Parameters of Mefruside

Parameter Value Source(s)

Oral Absorption 60.5% ± 9.5% [1]

Volume of Distribution 310 - 520 L [1]

Plasma Protein Binding 64% [1]

Plasma Half-life 3 - 16 hours [1]

Experimental Protocols
For research and quality control, the purity and concentration of Mefruside are typically

determined using chromatographic techniques. High-Performance Liquid Chromatography

(HPLC) is a standard method for the analysis of such pharmaceutical compounds due to its

high resolution and sensitivity.[9][10]

Protocol: Purity Analysis of Mefruside by HPLC
This protocol provides a generalized methodology for determining the purity of a Mefruside
sample. Parameters should be optimized based on the specific instrumentation and column

used.

Objective: To separate and quantify Mefruside and any potential impurities in a bulk sample.

1. Materials and Reagents:

Mefruside reference standard

Mefruside sample for analysis
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or other suitable buffer component

Methanol (for sample dissolution)

2. Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

3. Chromatographic Conditions (Example):

Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 234 nm (based on typical diuretic analysis)[11]

Injection Volume: 10 µL

4. Procedure:

Standard Preparation: Accurately weigh and dissolve the Mefruside reference standard in

methanol to create a stock solution of known concentration (e.g., 1 mg/mL). Prepare working

standards by diluting the stock solution with the mobile phase.
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Sample Preparation: Prepare the Mefruside analysis sample in the same manner as the

standard to a similar concentration.

Analysis: Filter all solutions through a 0.45 µm syringe filter before injection. Equilibrate the

HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard

and sample solutions and record the chromatograms.

Data Processing: Identify the peak corresponding to Mefruside based on the retention time

of the reference standard. Calculate the purity of the sample by determining the area

percentage of the main peak relative to the total area of all peaks in the chromatogram.
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Caption: General experimental workflow for the purity analysis of Mefruside via HPLC.
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Conclusion
Mefruside is a well-characterized diuretic with a clear mechanism of action centered on the

inhibition of the renal Na-Cl cotransporter. Its established physicochemical and

pharmacokinetic properties make it a valuable compound for therapeutic use and further

research. The analytical methods outlined in this guide provide a foundation for the quality

assessment and quantitative analysis required in a professional research setting. This

document serves as a core technical resource for scientists and developers working with

Mefruside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676158#chemical-and-physical-properties-of-
mefruside-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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